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Compound of Interest

Compound Name:

2-(1,3-Dioxan-2-

yl)ethyltriphenylphosphonium

bromide

CAS No.: 69891-92-5

Cat. No.: B1299770

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The three-carbon homologation of aldehydes to α,β-unsaturated aldehydes is a valuable

transformation in organic synthesis, providing key intermediates for the construction of complex

molecules, including natural products and pharmaceuticals.[1] The Wittig reaction offers a

powerful method for achieving this transformation.[1] This protocol utilizes a protected Wittig

reagent, (2-(1,3-dioxolan-2-yl)ethyl)triphenylphosphonium bromide, to introduce a three-carbon

unit to an aldehyde. The initial product is a stable acetal-protected alkene, which can then be

deprotected under mild acidic conditions to furnish the desired α,β-unsaturated aldehyde. This

two-step sequence allows for the clean installation of the α,β-unsaturated aldehyde

functionality while avoiding potential side reactions associated with the unprotected aldehyde.

Reaction Scheme
The overall transformation involves two key steps:
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Wittig Olefination: An aldehyde reacts with the ylide generated from (2-(1,3-dioxolan-2-

yl)ethyl)triphenylphosphonium bromide to form a 1,3-dioxolane-protected alkene.

Acid-Catalyzed Deprotection: The 1,3-dioxolane protecting group is removed under acidic

conditions to yield the final α,β-unsaturated aldehyde.

Data Presentation
The following table summarizes the yields for the three-carbon homologation of various

aldehydes using (2-(1,3-dioxolan-2-yl)ethyl)tripropylphosphonium bromide, a related

trialkylphosphine-based Wittig reagent that often provides water-soluble byproducts, simplifying

purification.[1] The data demonstrates the broad applicability of this methodology to aromatic,

heteroaromatic, and aliphatic aldehydes.
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Entry Aldehyde
Product
(Acetal
Protected)

Yield (%) E:Z Ratio

1 Benzaldehyde

2-(2-(3-

Phenylprop-1-en-

1-yl)-1,3-

dioxolane

80 95:5

2

4-

Methylbenzaldeh

yde

2-(2-(3-(p-

Tolyl)prop-1-en-

1-yl)-1,3-

dioxolane

78 95:5

3

4-

Methoxybenzald

ehyde

2-(2-(3-(4-

Methoxyphenyl)p

rop-1-en-1-

yl)-1,3-dioxolane

75 95:5

4

4-

Fluorobenzaldeh

yde

2-(2-(3-(4-

Fluorophenyl)pro

p-1-en-1-yl)-1,3-

dioxolane

80 95:5

5

4-

(Trifluoromethyl)

benzaldehyde

2-(2-(3-(4-

(Trifluoromethyl)

phenyl)prop-1-

en-1-yl)-1,3-

dioxolane

75 96:4

6

4-

Nitrobenzaldehy

de

2-(2-(3-(4-

Nitrophenyl)prop-

1-en-1-yl)-1,3-

dioxolane

77 95:5

7

2-

Methylbenzaldeh

yde

2-(2-(3-(o-

Tolyl)prop-1-en-

1-yl)-1,3-

dioxolane

77 90:10
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8

2,4-

Difluorobenzalde

hyde

2-(2-(3-(2,4-

Difluorophenyl)pr

op-1-en-1-

yl)-1,3-dioxolane

71 70:30

9 2-Furaldehyde

2-(2-(3-(Furan-2-

yl)prop-1-en-1-

yl)-1,3-dioxolane

76 96:4

10

2-

Thiophenecarbox

aldehyde

2-(2-(3-

(Thiophen-2-

yl)prop-1-en-1-

yl)-1,3-dioxolane

75 95:5

11

3-

Pyridinecarboxal

dehyde

3-(3-(1,3-

Dioxolan-2-

yl)allyl)pyridine

75 96:4

12

α-

Bromocinnamald

ehyde

2-(2-(4-Bromo-3-

phenylbuta-1,3-

dien-1-yl)-1,3-

dioxolane

61 75:25

13
Cyclohexanecarb

oxaldehyde

2-(2-(3-

Cyclohexylprop-

1-en-1-yl)-1,3-

dioxolane

70 90:10

Table adapted from Narayanappa, A. (2017). Synthesis of three carbon homologated

unsaturated aldehydes using regioselective Wittig olefination chemistry. McMaster University.

[1]

Experimental Protocols
Protocol 1: Wittig Olefination
This protocol describes the general procedure for the Wittig reaction between an aldehyde and

the ylide generated from (2-(1,3-dioxolan-2-yl)ethyl)triphenylphosphonium bromide.

Materials:
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(2-(1,3-dioxolan-2-yl)ethyl)triphenylphosphonium bromide

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

Aldehyde

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl acetate for chromatography

Procedure:

Ylide Generation:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

add (2-(1,3-dioxolan-2-yl)ethyl)triphenylphosphonium bromide (1.2 equivalents).

Add anhydrous THF via syringe.

Cool the suspension to 0 °C in an ice bath.

Slowly add n-butyllithium (1.1 equivalents) dropwise via syringe. The solution will typically

turn a deep red or orange color, indicating ylide formation.

Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir

for an additional 1-2 hours.

Reaction with Aldehyde:
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Cool the ylide solution back to 0 °C.

Dissolve the aldehyde (1.0 equivalent) in a minimal amount of anhydrous THF and add it

dropwise to the ylide solution.

Allow the reaction mixture to warm to room temperature and stir overnight.

Work-up and Purification:

Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of

the aqueous layer).

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure

acetal-protected alkene.

Protocol 2: Acid-Catalyzed Deprotection
This protocol outlines the general procedure for the removal of the 1,3-dioxolane protecting

group to yield the α,β-unsaturated aldehyde.

Materials:

Acetal-protected alkene (from Protocol 1)

Acetone or Tetrahydrofuran (THF)

Aqueous hydrochloric acid (HCl, e.g., 2 M) or p-toluenesulfonic acid (p-TsOH)

Diethyl ether or Ethyl acetate

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl acetate for chromatography

Procedure:

Hydrolysis:

Dissolve the acetal-protected alkene (1.0 equivalent) in a mixture of acetone or THF and

water.

Add a catalytic amount of a strong acid, such as a few drops of 2 M HCl or a catalytic

amount of p-TsOH.[2]

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC). The reaction time can vary from a few hours to overnight

depending on the substrate.

Work-up and Purification:

Once the reaction is complete, neutralize the acid by adding saturated aqueous NaHCO₃

solution until the effervescence ceases.

Extract the product with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude α,β-unsaturated aldehyde by flash column chromatography on silica gel

using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate).

Visualizations
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Reaction Mechanism
The Wittig reaction proceeds through a concerted [2+2] cycloaddition mechanism to form an

oxaphosphetane intermediate, which then fragments to give the alkene and triphenylphosphine

oxide.[3]
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Ylide Formation

Wittig Reaction

Deprotection

R-CH2-P(Ph)3+ Br-

R-CH=P(Ph)3
- HBr

Base (e.g., n-BuLi)

R-CH=P(Ph)3

R'-CHO

[Oxaphosphetane Intermediate]

[2+2] Cycloaddition

R'-CH=CH-R

Fragmentation

(Ph)3P=O

Alkene with Dioxolane

α,β-Unsaturated Aldehyde
Hydrolysis

H3O+
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Start: Aldehyde & Wittig Salt

1. Ylide Formation
(Base addition at 0°C)

2. Wittig Reaction
(Aldehyde addition, react overnight)

3. Aqueous Work-up
(Quench, Extract, Dry)

4. Chromatography 1
(Isolate Protected Alkene)

5. Deprotection
(Acidic Hydrolysis)

6. Aqueous Work-up
(Neutralize, Extract, Dry)

7. Chromatography 2
(Isolate α,β-Unsaturated Aldehyde)

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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